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Compound of Interest

Compound Name: N-benzyl-N-methylthiourea

Cat. No.: B1281574

Essential Safety and Handling Guide for N-benzyl-N-
methylthiourea

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling N-benzyl-N-methylthiourea (CAS: 53393-11-6).[1]
[2] In the absence of a specific Safety Data Sheet (SDS) for N-benzyl-N-methylthiourea, the
following procedures are based on the safety profiles of structurally related compounds, such
as thiourea, N-Methylthiourea, and N,N'-Diethylthiourea.[3] It is imperative to handle this
compound with caution, assuming it may share similar hazards, which include potential acute
toxicity, skin sensitization, and long-term health effects.[4][5][6]

Hazard Identification Summary for Structurally Related
Thioureas

The hazard information below is compiled from data on thiourea and its derivatives. Users
should assume N-benzyl-N-methylthiourea presents similar risks.
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Hazard
Classification

Description

) Source
Signal Word
Compounds

Acute Toxicity, Oral

Harmful or fatal if
swallowed.[6][7]

N,N'-Diethylthiourea,

Danger / Warning ]
N-Methylthiourea

Harmful in contact

Acute Toxicity, Dermal ) ) Warning N,N'-Diethylthiourea
with skin.
) May cause serious ] )
Serious Eye Damage Danger N,N'-Diethylthiourea
eye damage.
) o May cause an allergic ] ] )
Skin Sensitization ) ) Warning N,N'-Diethylthiourea
skin reaction.[6]
) o Suspected of causing ] Thiourea, N,N'-
Carcinogenicity Warning . _
cancer. Diethylthiourea
Suspected of )
] o ] ] Thiourea, N-
Reproductive Toxicity damaging the unborn Warning

child.[7][8]

Methylthiourea

Aquatic Hazard

Harmful to aquatic life
with long-lasting

effects.

- N,N'-Diethylthiourea

Personal Protective Equipment (PPE)

Appropriate PPE is the primary defense against chemical exposure and is mandatory when

handling N-benzyl-N-methylthiourea.[3][9]
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PPE Category

Recommended Equipment

Best Practices

Eye and Face Protection

Chemical splash goggles or
safety glasses with side
shields meeting NIOSH or EN
166 standards.[3][8][10][11] A
face shield should be worn if
there is a significant risk of
splashing.[3][10]

Do not wear contact lenses, as
they can absorb and
concentrate irritants.[12]
Ensure eyewash stations are

readily accessible.[5]

Hand Protection

Chemically resistant,
impervious gloves (e.g., Butyl
rubber, PVC, or nitrile).[3][10]
[12]

Inspect gloves for integrity
before each use.[3][13] Use
proper glove removal
technique to avoid skin
contact.[3] Dispose of
contaminated gloves as
hazardous waste.[3][11] Wash
hands thoroughly after
handling, even if gloves were
worn.[3][13]

Respiratory Protection

A NIOSH-approved respirator
is required if working outside of
a fume hood, if ventilation is
inadequate, or if dust is
generated.[3][4][10] A dust
respirator or a respirator with a
P2 filter is suitable for handling
the solid form.[3][14]

Ensure proper fit-testing and
training before using a
respirator.[3] The type of
respirator depends on the
airborne contaminant

concentration.[3]

Body Protection

A laboratory coat is mandatory.
[3][13] For larger quantities or
significant spill risk, a full
chemical-protective suit and

boots may be necessary.[10]

Keep lab coats buttoned.
Remove protective clothing
before leaving the laboratory
area. Wash contaminated
clothing before reuse.[6] Wear
closed-toe shoes; sandals are
not permitted.[13][15]
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Operational and Disposal Plan

A systematic approach to handling and disposal is essential for minimizing risk.

Experimental Protocol: Step-by-Step Handling
Procedure

e Preparation and Planning:

o Before beginning work, review this guide and any available Safety Data Sheets for related
compounds.

o Ensure all necessary PPE is available and in good condition.

o Verify that engineering controls, such as a chemical fume hood and safety
shower/eyewash station, are certified and accessible.[5]

o Use the smallest quantity of the substance necessary for the experiment.[3]
e Weighing and Handling the Compound:

o All handling of the solid compound or its solutions must be conducted in a certified
chemical fume hood to minimize inhalation exposure.[3][15]

o To avoid generating dust, do not pour the powder directly from the bottle.[16] Use a
spatula or scoop to transfer the powder in small increments.[16]

o If a highly accurate measurement is required and the fume hood's airflow causes
fluctuations, use a balance with an enclosure.[16]

o Keep the container tightly closed when not in use to prevent spills and contamination.[3][4]
[16]

[e]

Do not eat, drink, or smoke in the laboratory.[3]

e Post-Handling:
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o Clean all work surfaces using a wet cleaning method or a HEPA vacuum to avoid
aerosolizing dust.[16]

o Decontaminate the exterior of any containers or equipment used.[16]

o Wash hands thoroughly with soap and water after handling is complete.[3]

Spill Management

e Minor Spill:
o Evacuate and restrict access to the immediate area.[3]

o Wearing appropriate PPE, gently cover the spill with an absorbent, inert material to avoid
raising dust.[3]

o Use dry clean-up procedures; sweep or vacuum the material carefully.[12] Dampen with
water if necessary to prevent dusting.[12]

o Collect the spilled material and absorbent in a sealed, labeled container for disposal.[3]
[11]

e Major Spill:
o Evacuate all personnel from the area and move upwind.[12]
o Alert emergency responders and inform them of the location and nature of the hazard.[12]

o Only trained personnel with full body protection and breathing apparatus should respond.
[12]

o Prevent spillage from entering drains or water courses.[12]

Storage and Disposal Plan

o Storage:

o Upon receipt, inspect the container for damage.[3]
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o Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents, acrolein, and nitric acid.[3][10]

o Keep the container tightly closed and clearly labeled.[3][4][13]

o Store in a locked cabinet or secure area to restrict access.[3][7]

» Disposal:

o Waste material must be disposed of in accordance with all local, state, and federal
regulations.

o Dispose of surplus, non-recyclable, and contaminated materials through a licensed
professional waste disposal service.[11]

o Do not mix with other waste. Handle uncleaned, empty containers as you would the
product itself.

Physicochemical and Toxicological Data

Property Value Notes / Source Compound
Molecular Formula CoH12N2S N-benzyl-N-methylthiourea[1]
Molecular Weight 180.27 g/mol N-benzyl-N-methylthiourea[1]
Appearance Off-white Powder / Solid N-Methylthiourea[7]
Melting Point 118-123°C N-Methylthiourea[7][14]
Acute Toxicity (Oral) NOAEL:7.35 molkg (Rat, 7 N,N'-Diethylthiourea

Weeks)
Solubility No data available
Boiling Point No data available

Note: Toxicological data for N-benzyl-N-methylthiourea is not thoroughly investigated. The
data presented is for structurally related compounds and should be used for guidance only.

Visual Workflow for Safe Handling
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The following diagram outlines the critical steps for safely handling N-benzyl-N-
methylthiourea from receipt to disposal.

Caption: Logical workflow for handling N-benzyl-N-methylthiourea safely.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling N-benzyl-N-
methylthiourea]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1281574#personal-protective-equipment-for-
handling-n-benzyl-n-methylthiourea]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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